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Compound of Interest

Compound Name: Thenoyltrifluoroacetone

Cat. No.: B1682245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for solid

Thenoyltrifluoroacetone (TTFA), a compound commonly used as a chelating agent and an

inhibitor of cellular respiration. Adherence to these guidelines is crucial for ensuring personnel

safety and maintaining a safe laboratory environment.

Chemical and Physical Properties
Thenoyltrifluoroacetone is a yellow-tan solid organic compound. A summary of its key

physical and chemical properties is presented below.
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Property Value

Chemical Formula C₈H₅F₃O₂S

Molar Mass 222.18 g/mol

Appearance Yellow-tan solid powder.[1][2]

Melting Point 40-44 °C (104-111.2 °F).[1]

Boiling Point 96-98 °C (204.8-208.4 °F) at 8 mmHg.[1]

Flash Point 111 °C (231.8 °F).[1]

Solubility
Sparingly soluble in water; readily soluble in

organic solvents.[2]

Vapor Pressure Negligible.[2]

Hazard Identification and Classification
Solid Thenoyltrifluoroacetone is classified as a hazardous substance. It is crucial to

understand its potential health effects and physical hazards.

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[3]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[4]

[5]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[4][5]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[4][5]

Signal Word: Warning

Potential Health Effects:

Inhalation: Causes respiratory tract irritation.[1]
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Skin Contact: Causes skin irritation.[1]

Eye Contact: Causes serious eye irritation.[1]

Ingestion: Harmful if swallowed. The toxicological properties have not been fully investigated.

[1]

Exposure Controls and Personal Protective
Equipment
Appropriate engineering controls and personal protective equipment (PPE) are essential to

minimize exposure to solid Thenoyltrifluoroacetone.
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Control Parameter Recommendation

Engineering Controls

Use in a well-ventilated area, preferably within a

chemical fume hood, especially when handling

powders to minimize dust generation.[1] An

eyewash station and safety shower should be

readily accessible.[1]

Eye/Face Protection

Wear chemical safety goggles or glasses with

side shields that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1][4]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and a lab coat.[2] Ensure gloves are

inspected before use and changed if

contaminated.

Respiratory Protection

For operations that may generate dust, a

NIOSH/MSHA-approved respirator should be

used in accordance with OSHA respirator

regulations in 29 CFR 1910.134 or European

Standard EN 149.[1]

Hygiene Measures

Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the laboratory. Remove

and wash contaminated clothing before reuse.

[1]

Toxicological Information
The toxicological properties of Thenoyltrifluoroacetone have not been fully investigated. The

available data is summarized below.
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Toxicity Metric Value

Acute Oral Toxicity
Classified as Category 4 (Harmful if swallowed).

A specific LD50 value is not readily available.

Primary Irritant Effect
Irritant to skin and mucous membranes.[1]

Causes serious eye irritation.[1]

Sensitization No sensitizing effects are known.

Carcinogenicity
Not listed as a carcinogen by IARC, NTP, or

OSHA.

RTECS Number EK3540900

Detailed Experimental Protocol for Safe Handling
The following is a step-by-step protocol for the safe handling of solid Thenoyltrifluoroacetone
in a laboratory setting. This protocol is a general guideline and should be adapted to specific

experimental needs in consultation with a qualified safety professional.

5.1. Pre-Experiment Preparation

Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

considering the quantity of Thenoyltrifluoroacetone to be used, the potential for dust

generation, and the other chemicals involved.

Fume Hood Preparation: Ensure the chemical fume hood is clean, uncluttered, and

functioning correctly. The sash should be positioned at the lowest practical height.

Gather Materials: Assemble all necessary equipment, including spatulas, weighing paper,

glassware, and waste containers, within the fume hood to minimize movement in and out of

the containment area.

Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in Section 3,

including a lab coat, chemical safety goggles, and nitrile gloves.

5.2. Weighing and Dispensing
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Minimize Dust: When weighing the solid, use a micro-spatula and handle the container

gently to avoid generating dust.

Weighing Procedure: Place a piece of weighing paper on the analytical balance inside the

fume hood. Tare the balance. Carefully transfer the desired amount of

Thenoyltrifluoroacetone onto the weighing paper.

Container Closure: Immediately and securely close the stock container of

Thenoyltrifluoroacetone after dispensing.

5.3. Dissolution and Reaction Setup

Solvent Addition: If dissolving the solid, add the solvent to the reaction vessel first, if

possible, to reduce the likelihood of dust generation upon addition of the solid.

Transfer of Solid: Carefully fold the weighing paper and transfer the solid

Thenoyltrifluoroacetone into the reaction vessel.

Mixing: Use magnetic stirring or gentle swirling to dissolve the solid. Avoid vigorous shaking

that could create aerosols.

5.4. Post-Experiment Procedures

Decontamination: Decontaminate all surfaces, glassware, and equipment that came into

contact with Thenoyltrifluoroacetone using an appropriate solvent and cleaning agent.

Waste Disposal: Dispose of all waste, including contaminated weighing paper, gloves, and

excess reagents, in a clearly labeled hazardous waste container in accordance with

institutional and local regulations.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination: first gloves,

then lab coat, and finally eye protection.

Hand Washing: Wash hands thoroughly with soap and water after removing PPE.

5.5. Spill and Emergency Procedures
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Minor Spill: For a small spill of solid Thenoyltrifluoroacetone, carefully sweep or vacuum

the material into a designated hazardous waste container. Avoid generating dust. Clean the

spill area with a suitable solvent.

Major Spill: In the event of a large spill, evacuate the immediate area and alert others.

Contact your institution's environmental health and safety department.

Personal Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing. Seek medical attention.[1]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids occasionally. Seek immediate medical attention.[1]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with

water. Seek immediate medical attention.[1]

Visualized Workflows
The following diagrams illustrate key logical and experimental workflows for handling solid

Thenoyltrifluoroacetone.
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Caption: Risk assessment and control workflow for Thenoyltrifluoroacetone.
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3. Dissolution/Reaction
- Add Solvent to Vessel

- Transfer Solid
- Mix Gently

4. Reaction Monitoring
- Observe for Changes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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